Cas no 36770-51-1 (1H-3-(3-Pyridyl)-5-(4-pyridyl)-1,2,4-triazole)

1H-3-(3-Pyridyl)-5-(4-pyridyl)-1,2,4-triazole structure
36770-51-1 structure
Product Name:1H-3-(3-Pyridyl)-5-(4-pyridyl)-1,2,4-triazole
CAS No:36770-51-1
MF:C12H9N5
MW:223.233361005783
CID:2105938
Update Time:2023-08-03

1H-3-(3-Pyridyl)-5-(4-pyridyl)-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]Pyridine
    • 1H-3-(3-pyridyl)-5-(4-pyridyl)-1,2,4-triazole
    • BDBM50311281
    • STL442012
    • 3,4''-(1H-1,2,4-triazole-3,5-diyl)dipyridine
    • 3-(3-Pyridyl)-5-(4-pyridyl)-1H-1,2,4-triazole
    • 3-[5-(PYRIDIN-4-YL)-4H-1,2,4-TRIAZOL-3-YL]PYRIDINE
    • 1H-3-(3-Pyridyl)-5-(4-pyridyl)-1,2,4-triazole
    • Inchi: 1S/C12H9N5/c1-2-10(8-14-5-1)12-15-11(16-17-12)9-3-6-13-7-4-9/h1-8H,(H,15,16,17)
    • InChI Key: WIHUWTSKKGOEGI-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CN=CC=2)=NC(C2C=NC=CC=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Topological Polar Surface Area: 67.4
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